4-(3-ethoxyphenyl)-3-(2-hydroxyphenyl)-5-(3-methoxypropyl)-4,5-dihydropyrrolo[3,4-c]pyrazol-6(1H)-one

• Molecular Formula: C23H25N3O4
• Molecular Weight: 407.5 g/mol
• IUPAC Name: 4-(3-ethoxyphenyl)-3-(2-hydroxyphenyl)-5-(3-methoxypropyl)-1,4-dihydropyrrolo[3,4-c]pyrazol-6-one
• InChI: InChI=1S/C23H25N3O4/c1-3-30-16-9-6-8-15(14-16)22-19-20(17-10-4-5-11-18(17)27)24-25-21(19)23(28)26(22)12-7-13-29-2/h4-6,8-11,14,22,27H,3,7,12-13H2,1-2H3,(H,24,25)
• InChI Key: LKYUAJAZDVOQDB-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC(=C1)C2C3=C(C(=O)N2CCCOC)NN=C3C4=CC=CC=C4O

Description

This compound is a complex heterocyclic molecule with a fused pyrrolopyrazole ring system. Let’s break down its structure:

Core Structure: The core consists of a dihydropyrrolo[3,4-c]pyrazole ring.

Preparation Methods

Synthetic Routes::

Multistep Synthesis:

Industrial Production:

Chemical Reactions Analysis

Reactivity::

Oxidation: The phenolic hydroxyl group (2-hydroxyphenyl) can undergo oxidation.

Reduction: Reduction of the pyrazole ring or other functional groups.

Substitution: Substitution reactions at various positions.

Cyclization: Formation of the dihydropyrrolo[3,4-c]pyrazole ring.

Common Reagents and Conditions::

Oxidation: Oxidizing agents like Jones reagent or PCC.

Reduction: Hydrogenation (catalytic) or metal hydrides (e.g., LiAlH₄).

Substitution: Various nucleophiles (e.g., amines, alkoxides).

Cyclization: Acidic or basic conditions.

Major Products::

Dihydropyrrolo[3,4-c]pyrazol-6(1H)-one: The core structure.

Substituted Derivatives: Depending on the specific synthetic pathway.

Scientific Research Applications

Medicinal Chemistry: Investigated for potential drug development due to its unique structure.

Biological Studies: Used as a probe to study specific biological pathways.

Materials Science:

Mechanism of Action

Targets: Interaction with specific receptors or enzymes.

Pathways: Modulation of cellular signaling pathways.

Comparison with Similar Compounds

Uniqueness: Highlight its distinct features compared to related compounds.

Similar Compounds: Provide a list of structurally related molecules.

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